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Compound of Interest

Compound Name: Dihydro-alpha-ionone

Cat. No.: B1585782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydro-alpha-ionone, a saturated derivative of alpha-ionone, is a naturally occurring organic

compound found in various essential oils and fruits, including raspberry.[1] It is a valuable

ingredient in the flavor and fragrance industry, prized for its characteristic woody, floral, and

slightly fruity aroma. This technical guide provides a comprehensive overview of the chemical

properties and structure of dihydro-alpha-ionone, intended to support research and

development activities.

Chemical Structure and Identification
Dihydro-alpha-ionone is a cyclic ketone with the IUPAC name 4-(2,6,6-trimethylcyclohex-2-

en-1-yl)butan-2-one.[2] Its chemical structure consists of a trimethylcyclohexene ring bonded to

a butanone side chain.

Key Identifiers:

IUPAC Name: 4-(2,6,6-trimethylcyclohex-2-en-1-yl)butan-2-one[2]

Molecular Formula: C₁₃H₂₂O[2]

SMILES: CC1=CCCC(C1CCC(=O)C)(C)C[2]
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CAS Number: 31499-72-6

Physicochemical Properties
The following table summarizes the key physicochemical properties of dihydro-alpha-ionone.

Property Value Reference(s)

Molecular Weight 194.31 g/mol [2]

Appearance
Colorless to pale yellow oily

liquid
[2]

Boiling Point 90 °C at 0.1 mmHg [3]

Density 0.919 - 0.927 g/mL at 20-25 °C [2]

Refractive Index 1.473 - 1.482 at 20 °C [2]

Solubility Soluble in 80% alcohol [2]

Vapor Pressure 0.023 mmHg at 25 °C

Flash Point 108.89 °C

Synthesis of Dihydro-alpha-ionone
The primary method for the synthesis of dihydro-alpha-ionone is the partial and selective

catalytic hydrogenation of alpha-ionone. This process involves the reduction of the exocyclic

double bond of the butenone side chain while preserving the endocyclic double bond within the

cyclohexene ring.
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Figure 1. Synthesis of Dihydro-alpha-ionone.

Experimental Protocol: General Description of Catalytic
Hydrogenation
A detailed, standardized experimental protocol for the synthesis of dihydro-alpha-ionone is

not readily available in public literature. However, a general procedure can be outlined based

on the known principles of catalytic hydrogenation of α,β-unsaturated ketones.

Objective: To selectively reduce the exocyclic double bond of alpha-ionone to yield dihydro-
alpha-ionone.

Materials:

alpha-Ionone (substrate)

A suitable catalyst (e.g., skeletal nickel, palladium on carbon)

A solvent (e.g., ethanol, isopropanol)

Pressurized hydrogen gas source

A high-pressure reactor (autoclave) equipped with a stirrer, temperature, and pressure

controls
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Methodology:

Catalyst Preparation and Activation: The chosen catalyst, such as skeletal nickel, may

require specific preparation and activation steps to ensure high activity and selectivity. This

could involve treating the catalyst with an alkaline solution followed by washing with a

solvent.

Reaction Setup: The alpha-ionone substrate is dissolved in an appropriate solvent and

charged into the high-pressure reactor along with the catalyst. The reactor is then sealed.

Hydrogenation: The reactor is purged with an inert gas (e.g., nitrogen or argon) to remove

air, and then pressurized with hydrogen gas to the desired pressure. The reaction mixture is

heated to the target temperature and stirred vigorously to ensure good contact between the

substrate, catalyst, and hydrogen.

Reaction Monitoring: The progress of the reaction is monitored by measuring the uptake of

hydrogen and/or by analyzing small samples of the reaction mixture using techniques like

Gas Chromatography (GC).

Work-up and Purification: Once the reaction is complete, the reactor is cooled, and the

pressure is released. The catalyst is removed by filtration. The solvent is then removed from

the filtrate, typically by distillation under reduced pressure. The crude dihydro-alpha-ionone
is then purified, for example, by fractional distillation, to obtain the final product of high purity.

Analytical Methodologies
The analysis and quality control of dihydro-alpha-ionone are typically performed using

chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of volatile compounds

like dihydro-alpha-ionone.

General Protocol:
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Sample Preparation: The sample containing dihydro-alpha-ionone is diluted in a suitable

volatile solvent (e.g., hexane or dichloromethane).

Injection: A small volume of the prepared sample is injected into the gas chromatograph.

Separation: The components of the sample are separated based on their boiling points and

interactions with the stationary phase of the GC column (a common choice would be a non-

polar or medium-polar column). The oven temperature is programmed to ramp up to ensure

the elution of all components.

Detection and Identification: As the separated components elute from the column, they enter

the mass spectrometer, where they are ionized and fragmented. The resulting mass

spectrum provides a unique fragmentation pattern that can be compared to a library of

known spectra for identification. The retention time in the GC also aids in identification.

High-Performance Liquid Chromatography (HPLC)
HPLC can also be used for the analysis of dihydro-alpha-ionone, particularly for purity

assessment.

General Protocol:

Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent.

Instrumentation: A reversed-phase HPLC system is typically used, with a non-polar

stationary phase (e.g., C18) and a polar mobile phase.

Mobile Phase: The mobile phase is usually a mixture of water and an organic solvent such

as acetonitrile or methanol. The composition can be isocratic (constant) or a gradient

(changing over time) to achieve optimal separation.

Separation and Detection: The sample is injected into the HPLC system, and the

components are separated based on their differential partitioning between the stationary and

mobile phases. A UV detector is commonly used for detection, as the carbonyl group in

dihydro-alpha-ionone absorbs UV light.

Biological Activity and Signaling Pathways
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Currently, there is no scientific evidence to suggest that dihydro-alpha-ionone is involved in

any specific, well-defined signaling pathways in mammalian systems. Its primary biological role

appears to be as a semiochemical in the context of plant-insect interactions, where it can act

as either a repellent or an attractant. Its use in the food and fragrance industry is based on its

organoleptic properties rather than any known pharmacological activity.

Conclusion
Dihydro-alpha-ionone is a commercially significant aroma chemical with well-defined

physicochemical properties. Its synthesis is primarily achieved through the catalytic

hydrogenation of alpha-ionone. While detailed experimental protocols for its synthesis and

analysis are proprietary to manufacturers, the general principles are well-established in organic

chemistry. Further research into its potential biological activities beyond its sensory properties

may reveal novel applications in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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